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Introduction

The RAMOSUSS (RMS5) gene plays a critical role in plant development, specifically in the
regulation of shoot branching.[1] In pea (Pisum sativum), RMS5 is a key enzyme in the
biosynthesis of strigolactones, a class of plant hormones that act as a long-distance signal to
inhibit the outgrowth of axillary buds.[2][3] RMS5, an ortholog of Arabidopsis MAX3, encodes a
carotenoid cleavage dioxygenase 7 (CCD7).[4][5] It works in concert with RMS1 (CCD8) to
process a carotenoid-derived precursor, a crucial step in producing the mobile strigolactone
signal. This signal is synthesized in both the roots and shoots and moves upward through the
xylem to suppress branching.

Grafting is a horticultural and research technique that joins tissues from two different plants so
they continue their growth together. The upper part is the scion (shoot) and the lower part is the
rootstock (root system). This method is exceptionally useful for studying genes involved in long-
distance signaling. By creating chimeric plants with different genotypes for the rootstock and
scion, researchers can determine whether a gene's function is localized or if it produces a
transmissible signal that can move throughout the plant to affect development. Grafting
experiments have been fundamental in demonstrating that RMSS5 is involved in producing a
graft-transmissible signal that inhibits branching.

Signaling Pathway and Experimental Logic
Strigolactone Biosynthesis and Signaling Pathway
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The RMSS5 protein functions early in the strigolactone (SL) biosynthesis pathway. It acts
downstream of the D27 isomerase and upstream of RMS1 (CCD8) and MAX1 to produce
carlactone, a key intermediate for various SLs. This hormone is then perceived by the
D14/RMS3 receptor and the MAX2/RMS4 F-box protein, leading to the degradation of D53-like
repressors and subsequent inhibition of bud outgrowth.
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Caption: Strigolactone biosynthesis and signaling pathway highlighting RMS5.

Experimental Workflow for Grafting

The overall process involves growing wild-type (WT) and rms5 mutant seedlings, performing
the grafting procedure at an early developmental stage, allowing the plants to recover, and then
guantifying the resulting shoot branching phenotype.
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5. Plant Growth & Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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